Cas no 84332-21-8 (5-Pyrimidinecarboxamide,2-amino-4-methoxy-N-[1-(phenylmethyl)-3-piperidinyl]-)

• Product Name: 5-Pyrimidinecarboxamide,2-amino-4-methoxy-N-[1-(phenylmethyl)-3-piperidinyl]-
• CAS No: 84332-21-8
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 723386
• PubChem ID: 3069112
• Update Time: 2025-04-19

5-Pyrimidinecarboxamide,2-amino-4-methoxy-N-[1-(phenylmethyl)-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide,2-amino-4-methoxy-N-[1-(phenylmethyl)-3-piperidinyl]-
• 2-Amino-N-(1-benzyl-3-piperidyl)-4-methoxy-5-pyrimidinecarboxamide
• 2-amino-N-(1-benzylpiperidin-3-yl)-4-methoxypyrimidine-5-carboxamide
• DTXSID201004629
• N-(1-Benzylpiperidin-3-yl)-2-imino-4-methoxy-1,2-dihydropyrimidine-5-carboximidic acid
• 2-Amino-N-(1-benzyl-3-piperidinyl)-4-methoxy-5-pyrimidinecarboxamide
• BRN 5609820
• 5-Pyrimidinecarboxamide, 2-amino-N-(1-benzyl-3-piperidyl)-4-methoxy-
• 84332-21-8

• Inchi： 1S/C18H23N5O2/c1-25-17-15(10-20-18(19)22-17)16(24)21-14-8-5-9-23(12-14)11-13-6-3-2-4-7-13/h2-4,6-7,10,14H,5,8-9,11-12H2,1H3,(H,21,24)(H2,19,20,22)
• InChI Key： YRRYUMIVLYKMPM-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C(N)N=C1OC)NC1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 341.185
• Monoisotopic Mass: 341.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.27
• Refractive Index: 1.626